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Compound of Interest

Compound Name: Ibuterol

Cat. No.: B1220474

Albuterol Sulfate: Technical Support Center for
Research Applications

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the best practices for storing and handling
Albuterol sulfate in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for Albuterol sulfate powder?

Al: Albuterol sulfate powder should be stored in a dry place.[1] The recommended storage
temperature is between 15°C and 25°C (59°F and 77°F).[1][2] It is also advised to protect it
from light.[3]

Q2: How should | prepare a stock solution of Albuterol sulfate?

A2: Albuterol sulfate is soluble in water.[4][5] To prepare a stock solution, it can be dissolved in
1 M NaOH to a concentration of 50 mg/mL, resulting in a clear to slightly hazy, yellow-green
solution.[6] For cell culture experiments, sterile normal saline can be used as a diluent.[5]
Always use a calibrated balance and volumetric flasks to ensure accurate concentration.

Q3: What is the stability of Albuterol sulfate in aqueous solutions?
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A3: The stability of Albuterol sulfate in aqueous solutions is pH-dependent. The maximum
stability is observed between pH 3 and 4.[7] The degradation of the drug is sensitive to oxygen
and increases with higher drug concentrations.[7] It is important to note that buffer salts can
have unpredictable effects on stability, with acetate showing a stabilizing effect and phosphate
accelerating degradation.[7]

Q4: What personal protective equipment (PPE) should | use when handling Albuterol sulfate
powder?

A4: When handling Albuterol sulfate powder, it is crucial to wear appropriate personal
protective equipment to avoid exposure.[1][8] This includes protective gloves, eye protection
(safety goggles with side protection), and a lab coat.[1][8][9] If there is a risk of dust formation,
a NIOSH/MSHA-approved respirator should be used.[3]

Troubleshooting Guides

Problem: My Albuterol sulfate solution has changed color. Is it still usable?

Solution: A change in color of the Albuterol sulfate solution may indicate degradation. If the
solution becomes discolored, it is recommended to discard it.[10] The stability of the solution is
influenced by factors such as pH, temperature, and exposure to light. To minimize degradation,
prepare fresh solutions and store them under the recommended conditions.

Problem: I'm observing inconsistent results in my experiments using Albuterol sulfate.

Solution: Inconsistent results can stem from several factors related to the handling and
preparation of Albuterol sulfate:

» Solution Instability: As mentioned, Albuterol sulfate stability is pH-dependent.[7] Ensure the
pH of your experimental medium is within the optimal range for stability. Prepare fresh
solutions for each experiment to avoid using degraded compound.

 Inaccurate Concentration: Verify the accuracy of your stock solution concentration. Use a
calibrated balance and precise volumetric measurements.

o Improper Storage: Ensure the solid compound and stock solutions are stored at the correct
temperature and protected from light to prevent degradation.[1][3][4]
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Quantitative Data Summary

Parameter Value Reference
Storage Temperature (Solid) 15-25°C [1][2]
Storage Temperature

_ 2-25°C (36 -77°F) [4]
(Solution)
Solubility in 1 M NaOH 50 mg/mL [6]
Optimal pH for Stability 3-4 [7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Albuterol Sulfate
Stock Solution

Materials:

 Albuterol sulfate powder (CAS 51022-70-9)
o Sterile, deionized water

o Calibrated analytical balance

« Sterile volumetric flask

 Sterile conical tubes

e Magnetic stirrer and stir bar

pH meter
Methodology:

» Calculate the required mass of Albuterol sulfate powder using its molecular weight (576.7
g/mol ). For 10 mL of a 10 mM solution, 57.67 mg is needed.
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o Accurately weigh the calculated amount of Albuterol sulfate powder using an analytical
balance in a fume hood.

» Transfer the powder to a sterile volumetric flask.

e Add a small volume of sterile, deionized water to dissolve the powder. A magnetic stirrer can
be used to aid dissolution.

e Once fully dissolved, bring the final volume to 10 mL with sterile, deionized water.

 Verify the pH of the solution and adjust if necessary to be within the stable range (pH 3-4)
using dilute HCI or NaOH.[7]

 Sterile-filter the solution through a 0.22 um filter into sterile conical tubes.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at the recommended temperature, protected from light.

Visualizations

Solution Preparation Storage Experimentation
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Figure 1: Workflow for preparing and storing Albuterol sulfate stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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